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Compound of Interest

Compound Name: Lead chromate

CAS No.: 15804-54-3

Cat. No.: B7823070

Get Quote

Introduction

Photocatalysis has emerged as a promising and environmentally friendly technology for the

degradation of organic pollutants in wastewater.[1][2] Among various semiconductor materials,

lead chromate (PbCrO₄) has demonstrated photocatalytic activity under visible light, making it

a candidate for harnessing solar energy for environmental remediation.[3] This document

provides a detailed experimental setup and protocols for investigating the photocatalytic

efficacy of lead chromate in degrading organic dyes. The methodologies outlined are intended

for researchers and scientists in environmental science and materials chemistry.

Key Experimental Protocols

1. Synthesis of Lead Chromate (PbCrO₄) Photocatalyst

This protocol describes the synthesis of lead chromate powder via a co-precipitation method.

[3]
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Lead(II) nitrate (Pb(NO₃)₂)

Potassium chromate (K₂CrO₄)

Doubly distilled water

Equipment:

Beakers

Magnetic stirrer

Buchner funnel and filter paper

Oven

Procedure:

Prepare a solution of lead(II) nitrate by dissolving 27.60 g in distilled water.[3]

In a separate beaker, prepare a solution of potassium chromate by dissolving 16.182 g in

distilled water.[3]

While stirring, slowly add the potassium chromate solution to the lead(II) nitrate solution. A

deep lemon-yellow precipitate of lead chromate will form immediately.[3]

Continue stirring the mixture for approximately 30 minutes to ensure complete reaction.

Filter the precipitate using a Buchner funnel and wash it thoroughly with doubly distilled

water to remove any unreacted salts.

Dry the collected lead chromate powder in an oven at 100°C.[3]

The dried powder is the lead chromate photocatalyst. Characterization can be performed

using techniques like X-ray diffraction (XRD) and scanning electron microscopy (SEM).[4]

[5]

2. Photocatalytic Degradation of Organic Dyes
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This protocol details the procedure for evaluating the photocatalytic activity of the synthesized

lead chromate.

Materials:

Synthesized lead chromate (PbCrO₄) photocatalyst

Organic dye (e.g., Methylene Blue, Brilliant Green, New Fuchsine)

Doubly distilled water

Solutions for pH adjustment (e.g., dilute HCl and NaOH)

Equipment:

Beakers or a photoreactor vessel[6][7]

Light source (e.g., 200 W tungsten lamp)[1][2]

Magnetic stirrer

UV-Vis Spectrophotometer

pH meter

Light intensity meter

Procedure:

Prepare a stock solution of the target organic dye (e.g., 1.0 x 10⁻³ M).[3] Dilute this stock

solution to the desired experimental concentration (e.g., 1.10 x 10⁻⁵ M for Methylene

Blue).[1]

Transfer a specific volume of the dye solution (e.g., 100 mL) into a beaker.

Add a measured amount of the lead chromate photocatalyst (e.g., 0.10 g) to the dye

solution.[1][2]
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Adjust the pH of the solution to the desired value using a pH meter and appropriate acidic

or basic solutions.[1][2]

Place the beaker under the light source on a magnetic stirrer. Ensure the distance

between the lamp and the solution surface is fixed to maintain constant light intensity.[1]

Before turning on the light, stir the suspension in the dark for a period (e.g., 30 minutes) to

establish adsorption-desorption equilibrium.

Turn on the light to initiate the photocatalytic reaction.

At regular time intervals, withdraw a small aliquot of the suspension.

Centrifuge or filter the aliquot to remove the photocatalyst particles.

Measure the absorbance of the clear supernatant at the maximum wavelength (λmax) of

the dye using a UV-Vis spectrophotometer (e.g., λmax = 665 nm for Methylene Blue).[1]

The degradation efficiency can be calculated from the change in absorbance over time.

Control Experiments: To confirm that the degradation is photocatalytic, perform the

following control experiments:

Dye solution with lead chromate in the dark.

Dye solution under illumination without lead chromate.

Dye solution alone in the dark. No significant degradation should be observed in these

control setups.[1][2]

Data Presentation

The following tables summarize typical quantitative data for photocatalysis experiments using

lead chromate.

Table 1: Optimized Experimental Parameters for Dye Degradation
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Parameter Methylene Blue Brilliant Green New Fuchsine

Initial Dye

Concentration
1.10 x 10⁻⁵ M[1] 1.30 x 10⁻⁵ M[2] 1.8 x 10⁻⁵ M[3]

Lead Chromate

Dosage
0.10 g[1] 0.10 g[2] 0.04 g[3]

Optimal pH 6.5[1] 9.0[2] 8.0[3]

Light Intensity 50.0 mWcm⁻²[1] 60.0 mWcm⁻²[2] Not Specified

Light Source
200 W Tungsten

Lamp[1]

200 W Tungsten

Lamp[2]
Visible Light[3]

Table 2: Effect of Varying Parameters on Degradation Rate

Parameter Observation Rationale

Catalyst Amount

Rate increases up to an

optimal amount (e.g., 0.10 g),

then plateaus.[1][2]

Increased surface area for

reaction; saturation of light

absorption beyond the

optimum.[1][2]

Dye Concentration

Rate increases up to an

optimal concentration, then

may decrease.[1]

More dye molecules available

for degradation; at high

concentrations, dye can block

light from reaching the catalyst.

[1]

pH

The effect is dye-specific and

influences the surface charge

of the catalyst and the dye

molecule.[1][2]

Affects the electrostatic

interaction between the

photocatalyst surface and the

dye molecules.

Light Intensity
Rate increases with intensity

up to a certain point.[1]

Higher intensity provides more

photons to generate electron-

hole pairs.[1]
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Experimental Workflow for Lead Chromate Photocatalysis

Catalyst Preparation

Photocatalysis Experiment

Data Analysis

Prepare Pb(NO₃)₂ and
K₂CrO₄ solutions

Mix solutions to
precipitate PbCrO₄

Filter and wash
the precipitate

Dry the PbCrO₄

catalyst at 100°C

Prepare dye solution
and add PbCrO₄

Use synthesized
catalyst

Adjust pH of
the suspension

Stir in dark for
adsorption equilibrium

Expose to light source

Withdraw samples
at time intervals

Centrifuge and measure
absorbance (UV-Vis)

Calculate degradation
efficiency
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General Mechanism of Photocatalysis

Lead Chromate (PbCrO₄) Semiconductor
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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